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Compound of Interest

Compound Name: 4-(Methylthio)quinazoline

Cat. No.: B15071270

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 4-
(Methylthio)quinazoline, a heterocyclic compound of interest to researchers in medicinal
chemistry and drug development. This document compiles available spectroscopic data and
outlines the experimental protocols utilized for its characterization, offering a valuable resource
for scientists working with this and related quinazoline derivatives.

Chemical Structure and Properties

Chemical Name: 4-(Methylthio)quinazoline Molecular Formula: CoHsN2S Molecular Weight:
176.24 g/mol CAS Number: 13182-59-7[1]

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 4-(Methylthio)quinazoline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: *H NMR Spectroscopic Data
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Chemical Shift (3)
ppm

Multiplicity Integration Assignment

Data not available in

search results

Table 2: 13C NMR Spectroscopic Data

Chemical Shift (8) ppm Assighment

Data not available in search results

Note: Specific experimental tH and 3C NMR data for the unsubstituted 4-
(Methylthio)quinazoline were not found in the provided search results. The tables are
presented as a template for data inclusion upon availability.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Table 3: FT-IR Spectroscopic Data

Wavenumber (cm~?) Interpretation

Data not available in search results

Note: Specific experimental FT-IR data for 4-(Methylthio)quinazoline were not found in the
provided search results. The table is a template for data inclusion.

Mass Spectrometry (MS)

Table 4: Mass Spectrometry Data

miz Interpretation

Data not available in search results
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Note: Specific experimental mass spectrometry data for 4-(Methylthio)quinazoline were not
found in the provided search results. The table is a template for data inclusion.

Ultraviolet-Visible (UV-Vis) Spectroscopy

Table 5: UV-Vis Spectroscopic Data

Amax (nm) Solvent

Data not available in search results

Note: Specific experimental UV-Vis data for 4-(Methylthio)quinazoline were not found in the
provided search results. The table is a template for data inclusion.

Experimental Protocols

Detailed experimental protocols for the spectroscopic analysis of quinazoline derivatives are
described below. These represent general methodologies that are applicable to the
characterization of 4-(Methylthio)quinazoline.

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectra are typically recorded on a 400 or 500 MHz
spectrometer.[2][3] Deuterated solvents such as DMSO-des or CDCIs are commonly used, with
tetramethylsilane (TMS) serving as an internal standard for chemical shift referencing.[4]

FT-IR Spectroscopy

Infrared spectra are generally obtained using an FT-IR spectrometer.[3] Samples can be
prepared as KBr pellets or analyzed as a thin film.

Mass Spectrometry

Mass spectra are typically acquired using an electron ionization (EIl) source at 70 eV.[3] High-
resolution mass spectrometry (HRMS) can be employed for accurate mass determination.

UV-Vis Spectroscopy
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UV-Vis absorption spectra are recorded on a spectrophotometer using a suitable solvent, such
as acetonitrile or dimethyl sulfoxide (DMSO).[5] The concentration of the sample solution is
typically in the micromolar range.

Synthesis and Characterization Workflow

The general workflow for the synthesis and spectroscopic characterization of a quinazoline
derivative like 4-(Methylthio)quinazoline is outlined below. This process ensures the purity
and correct structural identification of the target compound.
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Figure 1. General workflow for the synthesis and spectroscopic characterization of 4-
(Methylthio)quinazoline.

This document serves as a foundational guide to the spectroscopic properties of 4-
(Methylthio)quinazoline. Further experimental work is required to populate the data tables
with specific, quantitative values for the unsubstituted compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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